Cas no 126674-97-3 (1H-Pyrazole-5-carbonyl chloride, 1,3-diethyl- (9CI))

• Product Name: 1H-Pyrazole-5-carbonyl chloride, 1,3-diethyl- (9CI)
• CAS No: 126674-97-3
• MF: C₈H₁₁ClN₂O
• MW: 186.638740777969
• CID: 855834
• PubChem ID: 45081604
• Update Time: 2025-04-19

1H-Pyrazole-5-carbonyl chloride, 1,3-diethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carbonyl chloride, 1,3-diethyl- (9CI)
• 2,5-diethylpyrazole-3-carbonyl chloride

• Inchi： 1S/C8H11ClN2O/c1-3-6-5-7(8(9)12)11(4-2)10-6/h5H,3-4H2,1-2H3
• InChI Key： BHYAPVDWDJAHDD-UHFFFAOYSA-N
• SMILES： ClC(C1=CC(CC)=NN1CC)=O

Computed Properties

• Exact Mass: 186.05613
• Monoisotopic Mass: 186.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles